Cas no 1282810-55-2 (N-(1-amino-2-methylpropan-2-yl)propanamide)

• Product Name: N-(1-amino-2-methylpropan-2-yl)propanamide
• CAS No: 1282810-55-2
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 5250227
• Update Time: 2025-06-08

N-(1-amino-2-methylpropan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-amino-2-methylpropan-2-yl)propanamide
• N-(2-Amino-1,1-dimethylethyl)propanamide
• Propanamide, N-(2-amino-1,1-dimethylethyl)-

• Inchi： 1S/C7H16N2O/c1-4-6(10)9-7(2,3)5-8/h4-5,8H2,1-3H3,(H,9,10)
• InChI Key： HFABGEPNTSENTG-UHFFFAOYSA-N
• SMILES： O=C(CC)NC(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 121
• XLogP3: -0.3
• Topological Polar Surface Area: 55.1

Additional information on N-(1-amino-2-methylpropan-2-yl)propanamide

Introduction to N-(1-amino-2-methylpropan-2-yl)propanamide (CAS No. 1282810-55-2)

N-(1-amino-2-methylpropan-2-yl)propanamide, a compound with the chemical identifier CAS No. 1282810-55-2, is a significant molecule in the realm of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention in recent years due to its potential applications in drug development and biochemical research.

The molecular structure of N-(1-amino-2-methylpropan-2-yl)propanamide consists of a propanamide backbone with an amine group attached to the first carbon atom and a methyl group on the second carbon atom. This specific arrangement imparts distinct chemical and biological characteristics, making it a valuable candidate for various scientific investigations. The compound's solubility, reactivity, and interaction with biological targets are areas of intense study, particularly in the context of developing novel therapeutic agents.

In recent years, N-(1-amino-2-methylpropan-2-yl)propanamide has been explored for its role in synthesizing complex molecules that mimic natural bioactive compounds. Its structural flexibility allows for modifications that can enhance binding affinity to specific biological targets, such as enzymes and receptors. This property is particularly relevant in the design of inhibitors and agonists used in treating a variety of diseases.

One of the most compelling aspects of N-(1-amino-2-methylpropan-2-yl)propanamide is its potential application in the development of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including signal transduction and cellular regulation. By designing molecules that specifically inhibit certain proteases, researchers aim to develop treatments for conditions such as cancer, inflammation, and infectious diseases. The unique structure of N-(1-amino-2-methylpropan-2-yl)propanamide makes it an attractive scaffold for such inhibitors.

Moreover, this compound has been investigated for its antimicrobial properties. In an era where antibiotic resistance is becoming increasingly prevalent, the search for new antimicrobial agents is paramount. N-(1-amino-2-methylpropan-2-yl)propanamide exhibits promising activity against various bacterial strains, making it a candidate for further development into novel antibiotics or antimicrobial therapies.

The synthesis of N-(1-amino-2-methylpropan-2-yl)propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production process. These methods not only enhance efficiency but also allow for the introduction of functional groups that can tailor the compound's properties for specific applications.

Recent studies have also highlighted the role of N-(1-amino-2-methylpropan-2-yl)propanamide in drug delivery systems. Its ability to form stable complexes with other molecules makes it an excellent candidate for encapsulating active pharmaceutical ingredients (APIs). This approach can improve drug stability, enhance bioavailability, and target specific delivery sites within the body. Such innovations are critical for developing more effective and patient-friendly medications.

The pharmacological profile of N-(1-amino-2-methylpropan-2-yl)propanamide is another area of active research. Preclinical studies have demonstrated its potential as a lead compound for further medicinal chemistry optimization. By understanding its mechanism of action and pharmacokinetic properties, researchers can design derivatives with improved efficacy and reduced side effects. This iterative process is essential for translating laboratory findings into viable therapeutic options.

In conclusion, N-(1-amino-2-methylpropan-2-yl)propanamide (CAS No. 1282810-55-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications, from protease inhibition to antimicrobial therapy and advanced drug delivery systems. As scientific understanding continues to evolve, this compound will likely play an increasingly important role in addressing global health challenges.